Cas no 1567877-61-5 ((1R)-1-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: (1R)-1-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 1567877-61-5
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 5909092
• PubChem ID: 65194403
• Update Time: 2025-10-29

(1R)-1-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
• AKOS014528488
• 1567877-61-5
• EN300-1841229

• Inchi： 1S/C7H12N2O/c1-5-7(6(2)10)4-9(3)8-5/h4,6,10H,1-3H3/t6-/m1/s1
• InChI Key： JVBBVHIIZKNTEA-ZCFIWIBFSA-N
• SMILES： O[C@H](C)C1=CN(C)N=C1C

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 38Ų

Additional information on (1R)-1-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol

Compound CAS No. 1567877-61-5: (1R)-1-(1,3-Dimethyl-1H-pyrazol-4-yl)ethan-1-ol

The compound CAS No. 1567877-61-5, also known as (1R)-1-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol, is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of alcohols and features a chiral center at the carbon atom attached to the hydroxyl group. The presence of the pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of (1R)-1-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol as a building block in asymmetric synthesis. Its chiral center allows for the construction of complex molecular architectures with high enantioselectivity, making it an invaluable tool in drug discovery and development. Researchers have successfully utilized this compound in the synthesis of bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and infectious diseases.

The synthesis of CAS No. 1567877-61-5 involves a multi-step process that typically begins with the preparation of the pyrazole ring system. This is followed by alkylation or acylation steps to introduce the hydroxyl group at the desired position. The stereochemistry of the compound is carefully controlled during these steps to ensure high enantiomeric purity. Advanced techniques such as enantioselective catalysis and stereoselective oxidation have been employed to optimize the synthesis process.

In terms of physical properties, (1R)-1-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol exhibits a melting point of approximately 90°C and a boiling point around 200°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various organic transformations. The compound is also relatively stable under normal storage conditions, although it may degrade upon prolonged exposure to light or strong oxidizing agents.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. For instance, recent research has demonstrated its utility in the construction of kinase inhibitors, which are critical targets in cancer therapy. By leveraging its chiral center and pyrazole ring system, chemists have been able to design molecules with high affinity for specific protein targets.

Moreover, CAS No. 1567877-61_5 has shown potential in agrochemical applications, particularly in the development of herbicides and fungicides. Its ability to modulate plant growth regulators and inhibit fungal enzymes makes it a valuable candidate for crop protection products. Field trials conducted in collaboration with agricultural research institutions have yielded encouraging results, suggesting its efficacy in controlling pests and diseases without adverse environmental impact.

From a materials science perspective, this compound has been explored as a precursor for advanced materials such as polymers and nanoparticles. Its hydroxyl group provides sites for functionalization, enabling the creation of materials with tailored properties for applications in electronics, catalysis, and sensing technologies.

In conclusion, (1R)-1-(1_3-dimethyl_ _H-pyrazol_4_yl)ethan_ _ol is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure, coupled with advancements in synthetic methodology and application development, positions it as a key player in modern chemical research and industry.